Cas no 918523-76-9 (2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester)
918523-76-9 structure
Product Name:2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester
CAS No:918523-76-9
MF:C11H14FNO4S
MW:275.296565532684
CID:2151468
Update Time:2023-08-05
2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester
- SIWQRGSXFPSEBS-UHFFFAOYSA-N
- Benzoicacid,2-fluoro-3-[(propylsulfonyl)amino]-,methylester
- Benzoic acid, 2-fluoro-3-[(propylsulfonyl)amino]-, methyl ester
- 2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester
-
- Inchi: 1S/C11H14FNO4S/c1-3-7-18(15,16)13-9-6-4-5-8(10(9)12)11(14)17-2/h4-6,13H,3,7H2,1-2H3
- InChI Key: SIWQRGSXFPSEBS-UHFFFAOYSA-N
- SMILES: S(CCC)(NC1C=CC=C(C(=O)OC)C=1F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 379
- Topological Polar Surface Area: 80.8
2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
918523-76-9 (2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk